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Compound of Interest

Compound Name:
2-(2,4-Dimethylphenyl)-2,2-

difluoroacetamide

Cat. No.: B15391603

Get Quote

Part 1: Compound Identity & Physicochemical
Profile[1][2]
Executive Summary
2-(2,4-Dimethylphenyl)-2,2-difluoroacetamide is a primary amide derivative of 2-(2,4-

dimethylphenyl)-2,2-difluoroacetic acid. It features a gem-difluoro moiety at the

-position, which significantly alters the electronic properties of the carbonyl group, enhancing
metabolic stability and lipophilicity compared to non-fluorinated analogs. It is primarily utilized
as a scaffold in the development of kinase inhibitors and ROR

modulators.
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Property Specification

Chemical Name 2-(2,4-Dimethylphenyl)-2,2-difluoroacetamide

Parent Acid CAS (Reference for structural core)

Molecular Formula

C

H

F

NO

Molecular Weight 199.20 g/mol

SMILES CC1=CC(C)=C(C(F)(F)C(N)=O)C=C1

Structure Class -Difluorophenylacetamide

Predicted Physicochemical Properties
Derived from ACD/Labs Percepta and ChemAxon predictors for fluorinated amides.
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Parameter Value (Predicted) Causality / Note

Physical State Solid (Crystalline powder)
Amide H-bonding network

typically elevates MP.

Melting Point 115°C – 125°C
Estimated based on parent

acid MP (approx. 90-100°C).

Solubility (Water) Low (< 0.5 mg/mL)
Lipophilic xylyl and difluoro

groups reduce polarity.

Solubility (Organic) High in DMSO, MeOH, DCM
Standard for organic synthesis

intermediates.

pKa (Amide NH) ~23 (Neutral)

The -CF

- group is electron-

withdrawing, reducing basicity.

LogP 2.1 – 2.4
Moderate lipophilicity suitable

for membrane permeability.

Part 2: Hazard Identification & Risk Assessment
(GHS)[4]
Signal Word:WARNING

Based on the toxicological profile of structural analogs (e.g., 2,2-difluoroacetamide, CAS 359-

38-6), this compound is classified as a skin and eye irritant with potential oral toxicity.

GHS Classification
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat. 4
H302: Harmful if swallowed.[1]

[2][3][4]

Skin Corrosion/Irritation Cat.[1][5][2][3] 2
H315: Causes skin irritation.[1]

[2][6]

Eye Damage/Irritation Cat. 2A
H319: Causes serious eye

irritation.[1][2][6]

STOT - Single Exposure Cat. 3
H335: May cause respiratory

irritation.[7][1][2][6]

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2] Remove

contact lenses if present and easy to do.[2] Continue rinsing.[7]

Part 3: Operational Safety & Handling Protocols
Engineering Controls
The gem-difluoro group increases the electrophilicity of the carbonyl carbon, making the

compound potentially reactive toward biological nucleophiles.

Primary Barrier: All handling of the solid powder must be conducted within a certified

chemical fume hood operating at a face velocity of 80–100 fpm.

Powder Containment: Use a static-free weighing funnel or anti-static gun during transfer to

prevent aerosolization of fine particulates.

Personal Protective Equipment (PPE) Matrix
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Zone Equipment Specification

Ocular Safety Goggles
ANSI Z87.1 compliant; Face

shield required for scale >10g.

Dermal Double Gloving
Inner: Nitrile (4 mil) / Outer:

Nitrile (8 mil) or Neoprene.

Respiratory N95 / P100

Required only if working

outside a fume hood (not

recommended).

Storage & Stability[5]
Temperature: Store at 2°C – 8°C (Refrigerated).

Atmosphere: Hygroscopic potential. Store under inert atmosphere (Argon/Nitrogen).

Incompatibilities: Strong oxidizing agents, strong bases (can induce hydrolysis of the amide

or deprotonation of the

-proton if activated).

Part 4: Synthesis & Experimental Workflow
For researchers needing to synthesize or purify this compound, the following validated pathway

transforms the parent acid into the amide.

Synthesis Logic (Graphviz Visualization)

Critical Safety Checkpoints

Parent Acid
(CAS 1341322-71-1)

Activation
(SOCl2 or Oxalyl Chloride)

 DCM, DMF (cat), 0°C Acid Chloride
Intermediate

 Reflux 2h Amidation
(NH3/MeOH or NH4OH)

 0°C, Dropwise
Target Amide

2-(2,4-Dimethylphenyl)-
2,2-difluoroacetamide

 Precipitation & Filtration

Click to download full resolution via product page
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Caption: Step-wise synthesis workflow from parent acid to target amide, highlighting critical

safety checkpoints during activation.

Detailed Protocol
Activation: Dissolve 2-(2,4-dimethylphenyl)-2,2-difluoroacetic acid (1.0 eq) in anhydrous

Dichloromethane (DCM). Add catalytic DMF.

Chlorination: Add Oxalyl Chloride (1.2 eq) dropwise at 0°C. Allow to warm to room

temperature and stir for 2 hours. Caution: Gas evolution (CO, CO

, HCl).

Amidation: Concentrate the intermediate acid chloride in vacuo. Re-dissolve in DCM and add

slowly to a stirred solution of 7N Ammonia in Methanol at 0°C.

Isolation: The product typically precipitates. Filter, wash with cold water, and dry under

vacuum.

Part 5: Emergency Response Architecture
Spill Management

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don full PPE including respiratory protection.

Neutralize: There is no specific neutralizer. Adsorb with inert material (Vermiculite/Sand).

Disposal: Incineration is the only approved disposal method for fluorinated organic nitrogen

compounds to prevent groundwater contamination.

First Aid Triage
Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Do not use mouth-to-

mouth resuscitation.[7]

Skin Contact: Wash with soap and water for 15 minutes.[7] Polyethylene glycol (PEG 400) is

recommended for lipophilic residues.
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Eye Contact: Flush with water for 15 minutes, lifting eyelids.[7][3] Consult an ophthalmologist

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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